Cas no 946312-88-5 (ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 946312-88-5
• MF: C₂₀H₁₅ClFN₃O₄
• MW: 415.802207231522
• CID: 6103875
• PubChem ID: 20971576
• Update Time: 2025-05-25

ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 4-[(2-chlorobenzoyl)amino]-1-(4-fluorophenyl)-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 4-[(2-chlorobenzoyl)amino]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• F2332-0385
• AKOS002154928
• 946312-88-5

• Inchi： 1S/C20H15ClFN3O4/c1-2-29-20(28)18-16(23-19(27)14-5-3-4-6-15(14)21)11-17(26)25(24-18)13-9-7-12(22)8-10-13/h3-11H,2H2,1H3,(H,23,27)
• InChI Key： QQAJGSNIUINPND-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1NC(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 415.0735118g/mol
• Monoisotopic Mass: 415.0735118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate: A Comprehensive Overview

Ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by the CAS number 946312-88-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a dihydropyridazine ring system, an ethyl ester group, and substituents such as a 2-chlorobenzamido group and a 4-fluorophenyl group. The combination of these functional groups imparts unique chemical properties to the molecule, making it a subject of interest in both academic and industrial research.

The dihydropyridazine core of this compound is a six-membered ring containing two nitrogen atoms and one oxygen atom. This heterocyclic system is known for its versatility in forming various derivatives with diverse biological activities. The substitution pattern on the dihydropyridazine ring plays a crucial role in determining the compound's reactivity and selectivity. In this case, the presence of an ethyl ester group at position 3 and a 2-chlorobenzamido group at position 4 adds to the complexity of the molecule, potentially enhancing its pharmacological properties.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery, particularly in the development of anti-inflammatory agents and kinase inhibitors. The incorporation of fluorine atoms in aromatic systems has been shown to improve drug-like properties such as lipophilicity and metabolic stability. In ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate, the fluorine atom at position 4 of the phenyl ring may contribute to these desirable characteristics.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, condensation reactions, and esterification. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. The successful synthesis of such complex molecules relies heavily on precise control over reaction conditions to avoid side reactions and ensure the formation of the desired product.

In terms of application, ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown promise in preliminary biological assays targeting specific enzymes or receptors. Its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models such as cancer or neurodegenerative disorders. Additionally, the compound's structural features suggest potential utility in materials science, particularly in the development of advanced materials with tailored electronic properties.

The study of this compound also contributes to our understanding of heterocyclic chemistry and its role in modern drug design. By examining its reactivity under different conditions or incorporating additional functional groups through post-synthesis modifications, researchers can unlock new avenues for therapeutic intervention.

In conclusion, ethyl 4-(2-chlorobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No: 946312-88-5) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and promising biological profile make it an exciting subject for further exploration across multiple disciplines.